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Compound of Interest

Compound Name: ORM-10103

Cat. No.: B1662443

Essential Safety and Handling Guide for ORM-
10103

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety and logistical information for the handling
of ORM-10103, a specific inhibitor of the Na+/Ca2+ exchanger. The following procedural
guidance is intended to ensure the safe handling, use, and disposal of this research compound
in a laboratory setting.

Disclaimer: A specific Safety Data Sheet (SDS) for ORM-10103 was not located. The following
guidance is based on general principles of laboratory safety for handling chemical compounds
with unknown toxicological properties. It is imperative to treat ORM-10103 as a potentially
hazardous substance and to exercise caution at all times.

Personal Protective Equipment (PPE)

Due to the absence of specific hazard information, a comprehensive approach to personal
protection is required. The following table summarizes the recommended PPE for handling
ORM-10103.
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PPE Category Item Specification Purpose
Nitrile or other
chemically resistant )
) ] Prevents skin contact
Hand Protection Gloves material. Double

gloving is
recommended.

and absorption.

Eye Protection

Safety Glasses with
Side Shields or
Goggles

ANSI Z87.1 certified

Protects eyes from
splashes and

aerosols.

Body Protection

Laboratory Coat

Fully buttoned, long-
sleeved

Protects skin and
clothing from

contamination.

Respiratory Protection

Fume Hood or

Ventilated Enclosure

Minimizes inhalation
of powders or
aerosols. A respirator
may be required for
handling larger
quantities or for spill

cleanup.

Operational Plan: Handling and Storage

Proper handling and storage procedures are critical to maintaining the integrity of ORM-10103

and ensuring a safe laboratory environment.

Storage

e Long-term (Powder): Store at -20°C for up to 3 years or at 4°C for up to 2 years.

e In Solvent: Store at -80°C for up to 2 years or at -20°C for up to 1 year.[1]

Preparation of Solutions

e Stock Solutions: ORM-10103 can be dissolved in DMSO.[1] For in vitro studies, prepare
stock solutions in a certified chemical fume hood.
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o Working Solutions: Dilute the stock solution to the desired final concentration using the
appropriate cell culture medium or buffer inside a biological safety cabinet to maintain
sterility.

The following diagram illustrates the general workflow for the safe handling of ORM-10103.
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Caption: Safe Handling Workflow for ORM-10103.
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Disposal Plan

All waste materials contaminated with ORM-10103 must be treated as hazardous chemical

waste.

¢ Solid Waste: Contaminated consumables (e.qg., pipette tips, tubes, gloves, lab coats) should
be collected in a designated, sealed hazardous waste container.

e Liquid Waste: Unused solutions and contaminated media should be collected in a clearly
labeled, sealed hazardous waste container. Do not pour down the drain.

o Disposal: All hazardous waste must be disposed of through the institution's environmental
health and safety office, following all local, state, and federal regulations.

Experimental Protocol: In Vitro Inhibition of
Na+/Ca2+ Exchanger

The following is a generalized protocol for studying the effect of ORM-10103 on the Na+/Ca2+
exchanger (NCX) in a cellular model, based on published research.[2][3]

Objective: To determine the inhibitory effect of ORM-10103 on NCX activity in a relevant cell
line.

Materials:

¢ ORM-10103 powder

e DMSO (for stock solution)

o Appropriate cell line expressing NCX

e Cell culture medium and supplements

o Assay buffer

o Plate reader or other appropriate detection instrument

Methodology:
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e Cell Culture: Culture cells under standard conditions until they reach the desired confluency
for the assay.

e Preparation of ORM-10103 Solutions:

o Prepare a high-concentration stock solution of ORM-10103 in DMSO.

o On the day of the experiment, prepare serial dilutions of the stock solution in the assay
buffer to achieve the desired final concentrations.

o Assay Procedure:

o Seed cells in a multi-well plate.

o Wash the cells with assay buffer.

o Add the different concentrations of ORM-10103 to the wells. Include a vehicle control
(DMSO) and a positive control if available.

o Incubate the cells with the compound for the desired period.

o Initiate the NCX activity assay (e.g., by inducing a change in ion concentrations).

o Measure the signal (e.g., fluorescence, luminescence) using a plate reader.

» Data Analysis:

o Subtract the background signal.

o Normalize the data to the vehicle control.

o Plot the dose-response curve and calculate the IC50 value.

The following diagram illustrates a typical experimental workflow for an in vitro assay with
ORM-10103.
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Caption: In Vitro Experimental Workflow.

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b1662443?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1662443?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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